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Clinical ECG Monitoring Protocol for Quizartinib

The monitoring strategy for quizartinib is phase-dependent, with the most intensive monitoring required

during dose initiation and escalation periods [1] [2].

Table 1: Scheduled ECG and Electrolyte Monitoring Protocol [1] [2] [3]

Treatment Phase ECG Monitoring Frequency Key Monitoring Objectives & Actions

| Pretreatment | Baseline ECG required. | « Do not initiate if QTcF >450 ms. ¢ Correct hypokalemia and
hypomagnesemia before starting. | | Induction & Consolidation | Perform ECG once weekly during
VANFLYTA treatment. | « Monitor for hypokalemia/hypomagnesemia; correct to maintain normal range. °
More frequent monitoring if diarrhea, vomiting, or other risk factors present. | | Maintenance (First Month)
| Perform ECG once weekly for at least the first month following dose initiation or escalation. | * Do not
escalate dose from 26.5 mg to 53 mg if QTcF >450 ms. | | Maintenance (After First Month) | Perform

ECGs periodically as clinically indicated. | « Continue electrolyte monitoring. |

Dose Modification for QTcF Prolongation
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Adverse reactions in QTcF prolongation require specific dose modifications or interruptions. The following

table outlines the protocol based on the grading of the event.

Table 2: Recommended Quizartinib Dosage Modifications for QTcF Prolongation [1] [2]

Adverse Reaction Recommended Action Dose Modification (If applicable)

QTcF >450 ms to 480 ms Continue current dose. N/A

| QIcF >480 ms to 500 ms | Reduce dosage without interruption. | 53 mg — 35.4 mg 35.4 mg — 26.5 mg
26.5 mg — Interrupt | | QTcF >500 ms | Interrupt quizartinib treatment. Resume at a reduced dose when
QTcF returns to <450 ms. | 53 mg — 35.4 mg 35.4 mg — 26.5 mg 26.5 mg — Interrupt | | Recurrent QTcF
>500 ms | Permanently discontinue quizartinib. | N/A | | Torsades de pointes or life-threatening

arrhythmia | Permanently discontinue quizartinib. | N/A |

Experimental & Mechanistic Insights for Research

For research and development professionals, understanding the underlying concentration-QTcF relationship
is key. A 2024 population pharmacokinetic-pharmacodynamic (PK-PD) analysis of data from the Phase 3

QuANTUM-First trial characterized this relationship using a non-linear mixed-effects model [4].

¢ Mechanism of Action: Quizartinib prolongs the QT interval through inhibition of the slow delayed
rectifier potassium current (IKs), which is distinct from the rapid component (IKr) inhibited by most
other QT-prolonging drugs [4]. The level of QTc prolongation that predicts clinical risk in this context is
not fully defined [1].

e Exposure-Response Relationship: The analysis established a sigmoidal maximum effect (Emax)
model for the concentration-QTcF relationship. The relationship was best described by quizartinib
plasma concentrations alone, as including its active metabolite (AC886) did not improve the model
[4].

¢ Quantitative Predictions: Model-based simulations predicted that at the maximum concentration at
steady-state (Cmax,ss), the median change from baseline in QTcF (AQTcF) was 18.4 ms (90% CI:
16.3-20.5) for a 30 mg dose and 24.1 ms (90% CI: 21.4-26.6) for a 60 mg dose [4]. These data
support the clinical dose-adjustment strategies.

¢ Significant Covariates: Age and hypokalemia were identified as statistically significant covariates
on the baseline QTcF interval, meaning these factors can influence a patient's starting point and
should be considered in risk assessments [4].
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The following workflow diagrams the clinical and experimental decision-making process for managing

quizartinib-associated QTcF prolongation.
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Baseline Assessment:
ECG & Electrolytes

Experimental Insight:
Concentration-QTcF relationship
follows a sigmoidal Emax model.

Age and hypokalemia are
significant covariates.

Check for Contraindications:
Severe Hypokalemia/Hypomagnesemia
Long QT Syndrome
History of Ventricular Arrhythmia

o Contraindications
QTcF <450 ms

Initiate Treatment & Gontinuous Monitoring !
Phase-Dependent ECG Monitoring
(Refer to Table 1)
Assess QTcF Interval
and Electrolytes
QTcF > 480 ms?

Implement Dose Modification
(Refer to Table 2)
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Key Considerations for Protocol Implementation

e VANFLYTA REMS Program: Quizartinib is only available through a restricted distribution program
due to the serious risk of QT prolongation. Prescribers and pharmacies must be certified, and patients
must be counseled and provided with a patient wallet card [2] [3].

e Drug-Drug Interactions: Concomitant use with strong CYP3A4 inhibitors significantly increases
quizartinib exposure and the risk of QTc prolongation. The protocol mandates a dose reduction when
these agents are used concomitantly. Conversely, concomitant use of strong or moderate CYP3A4
inducers should be avoided [1] [3] [5].

¢ Patient Management: If a patient misses a dose, it should be taken as soon as possible on the same
day, but two doses should never be taken on the same day. If vomiting occurs, no replacement dose
should be administered [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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